Cas no 197590-44-6 ((2-Bromo-4-methoxyphenyl)hydrazine hydrochloride)

• Product Name: (2-Bromo-4-methoxyphenyl)hydrazine hydrochloride
• CAS No: 197590-44-6
• MF: C₇H₁₀BrClN₂O
• MW: 253.524099826813
• CID: 4934170
• Update Time: 2025-10-21

(2-Bromo-4-methoxyphenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4-methoxyphenyl)hydrazine hydrochloride

• Inchi： 1S/C7H9BrN2O.ClH/c1-11-5-2-3-7(10-9)6(8)4-5;/h2-4,10H,9H2,1H3;1H
• InChI Key： ZTUISVWMGLLTOT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NN)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 47.3

Additional information on (2-Bromo-4-methoxyphenyl)hydrazine hydrochloride

Introduction to (2-Bromo-4-methoxyphenyl)hydrazine hydrochloride (CAS No. 197590-44-6)

(2-Bromo-4-methoxyphenyl)hydrazine hydrochloride, with the chemical formula C₆H₈BrN₃·HCl, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 197590-44-6, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, characterized by a bromo and methoxy substituent on a phenyl ring coupled with a hydrazine moiety, make it a versatile building block for drug discovery and development.

The< strong>hydrazine hydrochloride component of this molecule imparts reactivity that is highly valuable in medicinal chemistry. Hydrazine derivatives are well-known for their ability to participate in diverse chemical transformations, including condensation reactions with carbonyl compounds to form hydrazones, which are often precursors to pharmacologically relevant molecules. The presence of both bromo and methoxy groups on the aromatic ring further enhances the synthetic utility of this compound, allowing for selective functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The< strong>2-bromo-4-methoxyphenyl scaffold has emerged as a promising pharmacophore due to its ability to interact with biological targets in multiple ways. For instance, studies have demonstrated that this moiety can modulate enzyme activity and receptor binding, making it an attractive candidate for drug design.

One of the most compelling applications of (2-bromo-4-methoxyphenyl)hydrazine hydrochloride lies in its role as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By incorporating the< strong>2-bromo-4-methoxyphenyl group into kinase inhibitors, researchers aim to develop drugs that can selectively inhibit aberrant signaling pathways while minimizing side effects. Several recent publications have highlighted the use of this compound in generating lead compounds for tyrosine kinase inhibitors, which show promise in preclinical studies.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more amenable for formulation into pharmaceutical products. This property is particularly important for drug development, as it allows for easier administration and improved bioavailability. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a reliable reagent for both laboratory-scale synthesis and industrial production.

Recent advances in computational chemistry have also contributed to the growing interest in (2-bromo-4-methoxyphenyl)hydrazine hydrochloride. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These studies have guided the optimization of lead structures by predicting binding affinities and identifying key interactions that contribute to biological activity. Such computational approaches have significantly accelerated the drug discovery process by enabling researchers to design more effective derivatives with minimal experimental trials.

The synthesis of (2-bromo-4-methoxyphenyl)hydrazine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the bromination and methylation of an appropriate phenol precursor are performed under controlled conditions to introduce the desired substituents. Subsequent reaction with hydrazine hydrate followed by salt formation yields the final product. Advances in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing emphasis on green chemistry principles.

The pharmaceutical industry has taken notice of the potential of (2-bromo-4-methoxyphenyl)hydrazine hydrochloride due to its broad applicability in drug development. Several biotechnology companies have included this compound in their libraries of building blocks for novel drug candidates. Collaborative efforts between academic researchers and industry scientists have led to innovative applications of this molecule, further solidifying its importance in medicinal chemistry.

In conclusion, (2-bromo-4-methoxyphenyl)hydrazine hydrochloride (CAS No. 197590-44-6) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing biologically active molecules targeting various diseases. With ongoing research exploring its applications in kinase inhibition and other therapeutic areas, this compound is poised to play a crucial role in the next generation of drugs.